Cas no 26903-68-4 (Hexanal, 5-methyl-4-methylene-)

• Product Name: Hexanal, 5-methyl-4-methylene-
• CAS No: 26903-68-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 5811118
• PubChem ID: 11789216
• Update Time: 2025-05-26

Hexanal, 5-methyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 5-methyl-4-methylene-
• 26903-68-4
• EN300-7622233
• 5-methyl-4-methylidenehexanal

• Inchi： 1S/C8H14O/c1-7(2)8(3)5-4-6-9/h6-7H,3-5H2,1-2H3
• InChI Key： IYEKWPXLVDAICX-UHFFFAOYSA-N
• SMILES： C(=O)CCC(=C)C(C)C

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.823±0.06 g/cm3(Predicted)
• Boiling Point: 60-62 °C(Press: 35 Torr)

Additional information on Hexanal, 5-methyl-4-methylene-

Recent Advances in the Study of Hexanal, 5-methyl-4-methylene- (CAS: 26903-68-4): Applications and Mechanisms in Chemical Biology and Medicine

Hexanal, 5-methyl-4-methylene- (CAS: 26903-68-4), a volatile organic compound, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development and disease treatment.

Recent studies have highlighted the compound's role as a key intermediate in the biosynthesis of terpenoids, a class of natural products with diverse pharmacological activities. Researchers have optimized synthetic routes for Hexanal, 5-methyl-4-methylene-, achieving higher yields and purity, which is critical for its application in medicinal chemistry. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its identity.

In the realm of biological activity, Hexanal, 5-methyl-4-methylene- has demonstrated promising antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory effects against multi-drug resistant bacterial strains, suggesting its potential as a scaffold for novel antibiotics. Additionally, its ability to modulate inflammatory pathways has been explored in preclinical models of chronic inflammation, with results indicating a reduction in pro-inflammatory cytokine levels.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Computational docking simulations and in vitro assays have identified specific protein targets, including enzymes involved in oxidative stress responses. These findings provide a foundation for the rational design of derivatives with enhanced efficacy and selectivity.

Looking ahead, the integration of Hexanal, 5-methyl-4-methylene- into drug delivery systems is an area of active investigation. Nanoparticle-based formulations are being tested to improve its bioavailability and target specificity, addressing challenges related to its volatility and stability. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, Hexanal, 5-methyl-4-methylene- (CAS: 26903-68-4) represents a versatile compound with significant potential in chemical biology and medicine. Ongoing research continues to uncover its multifaceted roles, from antimicrobial agent to anti-inflammatory modulator, paving the way for innovative therapeutic strategies. Future studies should focus on optimizing its pharmacological profile and evaluating its safety and efficacy in human trials.